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The synthesis of C₆O₆ involves the dehydration of its stable precursor, which was historically misidentified

as an octahydrate.

Key Experimental Protocol: Bulk Synthesis of C₆O₆

The following workflow outlines the critical steps for the synthesis and analysis of C₆O₆, highlighting the

controlled environment required to handle this sensitive molecule.
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Synthesis and analysis workflow for C₆O₆ [1]

Critical Environmental Control: The entire process, especially the mass spectrometry analysis,
must be conducted in a controlled environment like an argon-filled glovebox. This is crucial because

C₆O₆ is exceptionally sensitive to moisture and air [1].

Mass Spectrometry Analysis Protocol

This methodology was pivotal in conclusively identifying the C₆O₆ molecule.

Ionization & Detection: The synthesized C₆O₆ was introduced into a home-built electrospray
ionization mass spectrometry (ESI-MS) setup located inside a glovebox. The molecule was

detected in the form of its deprotonated anion, C₆O₆H⁻ [1].
Structural Confirmation via MSⁿ: To confirm the structure, researchers performed tandem mass
spectrometry (MSⁿ, where n=2-4) on the C₆O₆H⁻ ion. This technique isolated the ion and
fragmented it, revealing a series of consecutive losses of carbon monoxide (CO) units. This specific

fragmentation pattern is a hallmark of the C₆O₆ structure and served as definitive proof of its identity
[1].

Theoretical & Experimental Data

The experimental work was supported by theoretical calculations, providing a benchmark understanding of

this molecule [1]. The table below consolidates key data from these studies.

Analysis Method Key Experimental Finding / Theoretical Insight

Synthetic Chemistry Successful bulk synthesis via dehydration of C₆(OH)₁₂·2H₂O [1].

Mass Spectrometry (ESI-
MS)

Detection of the deprotonated anion C₆O₆H⁻; direct evidence of the
molecular ion [1].

Tandem MS (MSⁿ) Observed consecutive losses of CO (CO, 2CO, 3CO); confirms the
hexaketone structure [1].

Theoretical Calculations Elucidation of chemical bonding and electronic structure; rationalizes
synthesis and stability [1].
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Analysis Method Key Experimental Finding / Theoretical Insight

Historical Context Pre-2021, C₆O₆ had only been observed as an ionized fragment in mass
spec studies [2].

Significance and Potential Applications

While C₆O₆ itself is highly unstable, its successful synthesis opens new avenues in chemistry and materials

science. It serves as the neutral counterpart to the rhodizonate anion (C₆O₆²⁻), a known and stable chemical

species [2]. Furthermore, early (though unverified) patents claimed that fused structures of C₆O�6 could

form larger carbon oxides like C₁₀O₈ and C₁₄O₁₀ [2]. The synthesis of C₆O₆ provides a foundational

pathway for exploring these and other novel oxocarbons.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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